Cas no 1261977-53-0 (Tert-butyl N-[3-(3-bromo-5-hydroxyphenyl)phenyl]carbamate)

• Product Name: Tert-butyl N-[3-(3-bromo-5-hydroxyphenyl)phenyl]carbamate
• CAS No: 1261977-53-0
• MF: C₁₇H₁₈BrNO₃
• MW: 364.233724117279
• MDL: MFCD18316171
• CID: 5178012
• Update Time: 2025-07-23

Tert-butyl N-[3-(3-bromo-5-hydroxyphenyl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 5-(3-BOC-Aminophenyl)-3-bromophenol
• Tert-butyl N-[3-(3-bromo-5-hydroxyphenyl)phenyl]carbamate

• MDL： MFCD18316171
• Inchi： 1S/C17H18BrNO3/c1-17(2,3)22-16(21)19-14-6-4-5-11(8-14)12-7-13(18)10-15(20)9-12/h4-10,20H,1-3H3,(H,19,21)
• InChI Key： LYNJKWVQMSVZPK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1=CC=CC(=C1)NC(=O)OC(C)(C)C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• XLogP3: 4.4
• Topological Polar Surface Area: 58.6

Additional information on Tert-butyl N-[3-(3-bromo-5-hydroxyphenyl)phenyl]carbamate

Professional Introduction to Tert-butyl N-[3-(3-bromo-5-hydroxyphenyl)phenyl]carbamate (CAS No. 1261977-53-0)

Tert-butyl N-[3-(3-bromo-5-hydroxyphenyl)phenyl]carbamate, a compound with the CAS number 1261977-53-0, represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in various biochemical pathways and therapeutic interventions.

The molecular framework of Tert-butyl N-[3-(3-bromo-5-hydroxyphenyl)phenyl]carbamate consists of a carbamate group linked to a phenyl ring substituted with a bromo and hydroxyl group on the 3rd position. This unique arrangement imparts distinct chemical properties that make it a valuable candidate for further exploration in medicinal chemistry. The presence of both bromine and hydroxyl functional groups enhances its reactivity, making it a versatile intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds that incorporate both bromo and hydroxyl substituents. These functional groups are known to influence the binding affinity and metabolic stability of drug candidates, making them crucial for designing molecules with improved therapeutic profiles. The study of Tert-butyl N-[3-(3-bromo-5-hydroxyphenyl)phenyl]carbamate has provided valuable insights into how these structural features can be leveraged to develop novel treatments for various diseases.

One of the most compelling aspects of this compound is its potential role in modulating enzymatic activities. Research has indicated that the phenolic hydroxyl group can engage in hydrogen bonding interactions with target proteins, thereby influencing their conformation and function. This capability is particularly relevant in the development of enzyme inhibitors, which are widely used in the treatment of metabolic disorders and inflammatory conditions. The bromo substituent further contributes to this interaction by providing additional points of engagement with biological targets.

Recent studies have highlighted the importance of Tert-butyl N-[3-(3-bromo-5-hydroxyphenyl)phenyl]carbamate in the synthesis of small-molecule drugs targeting specific disease pathways. For instance, researchers have demonstrated its utility in creating derivatives that exhibit potent anti-inflammatory effects by inhibiting key pro-inflammatory enzymes. These findings underscore the compound's significance as a building block for developing next-generation therapeutics.

The synthesis of Tert-butyl N-[3-(3-bromo-5-hydroxyphenyl)phenyl]carbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the carbamate group necessitates careful handling to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the phenyl ring core efficiently. These methods not only improve the scalability of production but also enhance the overall quality of the final product.

In addition to its pharmacological potential, Tert-butyl N-[3-(3-bromo-5-hydroxyphenyl)phenyl]carbamate has shown promise in material science applications. Its unique chemical properties make it suitable for use as an intermediate in the development of advanced polymers and coatings. These materials exhibit enhanced durability and functionality due to the presence of reactive functional groups that can be further modified post-synthesis.

The future prospects for Tert-butyl N-[3-(3-bromo-5-hydroxyphenyl)phenyl]carbamate are vast, with ongoing research exploring its role in various therapeutic contexts. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with improved efficacy and safety profiles. As our understanding of biochemical pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex medical challenges.

In conclusion, Tert-butyl N-[3-(3-bromo-5-hydroxyphenyl)phenyl]carbamate (CAS No. 1261977-53-0) stands out as a multifaceted compound with significant potential across multiple domains of science and medicine. Its unique structural features and functional groups make it a valuable asset for researchers seeking to develop innovative treatments and materials. As further studies uncover its full range of applications, this compound is poised to make substantial contributions to advancements in chemical biology and drug discovery.